![molecular formula C18H11F4NO2 B4986990 N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide](/img/structure/B4986990.png)
N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide, also known as TFB-TFMF, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of furan derivatives and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.
Scientific Research Applications
N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neuropathic pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has demonstrated this compound's ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neuropathic pain research, this compound has been shown to alleviate pain by modulating the activity of ion channels involved in pain signaling.
Mechanism of Action
The mechanism of action of N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide involves its interaction with various molecular targets, including ion channels, enzymes, and receptors. This compound has been shown to modulate the activity of ion channels, such as TRPV1 and ASICs, which are involved in pain signaling. This compound also inhibits the activity of enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression. Moreover, this compound interacts with receptors, such as CB1 and CB2, which are involved in pain modulation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target and concentration used. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis, leading to the suppression of tumor growth. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the migration of immune cells to the site of inflammation. In pain research, this compound has been shown to modulate the activity of ion channels involved in pain signaling, leading to the alleviation of pain.
Advantages and Limitations for Lab Experiments
N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide has several advantages for laboratory experiments, including its high potency and selectivity for specific targets, its ability to penetrate cell membranes, and its low toxicity. However, this compound also has some limitations, including its poor solubility in water, which requires the use of organic solvents, and its potential for off-target effects at high concentrations.
Future Directions
For N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide research include its potential use as a therapeutic agent, the development of more potent and selective analogs, and the investigation of its mechanism of action at the molecular level.
Synthesis Methods
The synthesis of N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]-2-furamide involves the reaction of 3-fluoroaniline with 2-(trifluoromethyl)benzoyl chloride in the presence of a base, followed by cyclization with furfurylamine. The resulting product is then purified through column chromatography to obtain this compound in high yield and purity.
properties
IUPAC Name |
N-(3-fluorophenyl)-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11F4NO2/c19-11-4-3-5-12(10-11)23-17(24)16-9-8-15(25-16)13-6-1-2-7-14(13)18(20,21)22/h1-10H,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPSUIZACPNBTRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC3=CC(=CC=C3)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11F4NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.